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Compound of Interest

Compound Name: Etoperidone hydrochloride

Cat. No.: B1671759 Get Quote

Etoperidone Hydrochloride: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Etoperidone hydrochloride is a second-generation atypical antidepressant, classified as a

serotonin antagonist and reuptake inhibitor (SARI). This technical guide provides an in-depth

overview of its chemical structure, physicochemical properties, synthesis, and analytical

characterization. Furthermore, it delves into the compound's mechanism of action, metabolic

pathways, and key pharmacological data, presenting a valuable resource for professionals in

the fields of medicinal chemistry, pharmacology, and drug development.

Chemical Structure and Properties
Etoperidone hydrochloride is the hydrochloride salt of Etoperidone. Its chemical structure is

characterized by a phenylpiperazine moiety linked to a diethyl-triazolone ring via a propyl

chain.

Table 1: Chemical Identifiers and Properties of Etoperidone Hydrochloride
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Property Value

IUPAC Name

2-[3-[4-(3-chlorophenyl)piperazin-1-

yl]propyl]-4,5-diethyl-1,2,4-triazol-3-

one;hydrochloride[1]

Molecular Formula C₁₉H₂₉Cl₂N₅O[2]

Molecular Weight 414.4 g/mol [2]

CAS Number 57775-22-1[2]

Melting Point 179-181°C[3]

Boiling Point
The free base has a boiling point of 230°C at 0.5

mmHg.[4]

Solubility

Soluble in water and alcohol; slightly soluble in

chloroform; practically insoluble in acetone,

benzene, and ether.[4]

Diagram 1: Chemical Structure of Etoperidone Hydrochloride
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Chemical Structure of Etoperidone Hydrochloride
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A 2D representation of the chemical structure of Etoperidone Hydrochloride.

Synthesis
The synthesis of Etoperidone hydrochloride can be achieved through a multi-step process. A

general synthetic route involves the reaction of 3,4-diethyl-Δ²-1,2,4-triazolin-5-one with N-(3-

chloropropyl)-N'-(3-chlorophenyl)piperazine. The resulting free base, Etoperidone, is then

treated with hydrochloric acid to yield the hydrochloride salt.

Diagram 2: High-Level Synthesis Workflow
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High-Level Synthesis Workflow for Etoperidone HCl
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A simplified workflow for the synthesis of Etoperidone Hydrochloride.

Analytical Characterization
The identity and purity of Etoperidone hydrochloride can be confirmed using a variety of

analytical techniques.

High-Performance Liquid Chromatography (HPLC)
A reversed-phase HPLC method can be developed for the quantification of Etoperidone
hydrochloride in bulk drug and pharmaceutical formulations.

Table 2: Hypothetical HPLC Method Parameters
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Parameter Condition

Column C18 (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase

A mixture of a suitable buffer (e.g., phosphate or

acetate) and an organic modifier (e.g.,

acetonitrile or methanol)

Flow Rate 1.0 mL/min

Detection UV at a suitable wavelength (e.g., 254 nm)

Injection Volume 10-20 µL

Temperature Ambient

Spectroscopic Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

essential for the structural elucidation of Etoperidone hydrochloride, confirming the

presence of key functional groups and the overall molecular framework.

Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular weight

of Etoperidone and its fragmentation pattern, further confirming its identity.

Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups

present in the molecule, such as C=O, C-N, and aromatic C-H bonds.

Diagram 3: General Workflow for Analytical Characterization
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General Analytical Workflow for Etoperidone HCl
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A logical flow for the analytical characterization of Etoperidone Hydrochloride.

Pharmacology
Mechanism of Action
Etoperidone's primary mechanism of action is through its interaction with serotonergic and

adrenergic receptors. It is an antagonist at serotonin 5-HT₂ₐ and α₁-adrenergic receptors. Its

major active metabolite, m-chlorophenylpiperazine (mCPP), is an agonist at 5-HT₂C receptors

and an antagonist at 5-HT₂ₐ receptors. The combined actions on these receptors are believed

to contribute to its antidepressant effects.

Diagram 4: Simplified Signaling Pathway of Etoperidone and mCPP
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Simplified Signaling of Etoperidone and mCPP
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Interaction of Etoperidone and its metabolite with key receptors.

Pharmacokinetics and Metabolism
Etoperidone is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme

CYP3A4. The major metabolic pathways include N-dealkylation to form the active metabolite

m-chlorophenylpiperazine (mCPP), as well as alkyl and phenyl hydroxylation.

Diagram 5: Major Metabolic Pathways of Etoperidone
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Major Metabolic Pathways of Etoperidone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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etoperidone-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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